Cas no 85216-54-2 (2-Hydroxy-6-methyl-5-nitronicotinonitrile)

• Product Name: 2-Hydroxy-6-methyl-5-nitronicotinonitrile
• CAS No: 85216-54-2
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 2176523
• PubChem ID: 24107390
• Update Time: 2025-08-04

2-Hydroxy-6-methyl-5-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methyl-5-nitro-nicotinonitrile
• 2-Hydroxy-6-methyl-5-nitronicotinonitrile
• DYMMDKCIGQIZIY-UHFFFAOYSA-N
• AG-690/12765187
• 2-HYDROXY-6-METHYL-5-NITROPYRIDINE-3-CARBONITRILE
• 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-5-nitro-2-oxo-
• 85216-54-2
• SCHEMBL1201947
• DB-228116
• 5-nitro-6-methyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 6-methyl-5-nitro-2-oxo-1H-pyridine-3-carbonitrile
• Oprea1_761195
• AT14210

• Inchi： 1S/C7H5N3O3/c1-4-6(10(12)13)2-5(3-8)7(11)9-4/h2H,1H3,(H,9,11)
• InChI Key： DYMMDKCIGQIZIY-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(=C(C)N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03309103Da
• Monoisotopic Mass: 179.03309103Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-Hydroxy-6-methyl-5-nitronicotinonitrile

Introduction to 2-Hydroxy-6-methyl-5-nitronicotinonitrile (CAS No. 85216-54-2)

2-Hydroxy-6-methyl-5-nitronicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 85216-54-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the nicotinonitrile family, characterized by its nitro and hydroxyl functional groups, which contribute to its unique reactivity and potential applications. The structural framework of 2-Hydroxy-6-methyl-5-nitronicotinonitrile incorporates a pyridine core, modified with a hydroxyl group at the 2-position, a methyl group at the 6-position, and a nitro group at the 5-position. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The significance of 2-Hydroxy-6-methyl-5-nitronicotinonitrile lies in its versatility as a building block for more complex molecules. In recent years, there has been growing interest in developing novel heterocyclic compounds that exhibit biological activity. The nitro group in 2-Hydroxy-6-methyl-5-nitronicotinonitrile can be further functionalized through reduction or other chemical transformations, allowing for the synthesis of derivatives with tailored properties. This flexibility has made it a focal point in efforts to discover new pharmacophores for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2-Hydroxy-6-methyl-5-nitronicotinonitrile interacts with biological targets. Studies suggest that the nitro and hydroxyl groups may play critical roles in modulating binding affinity and selectivity when the compound is incorporated into larger molecular frameworks. For instance, computational studies have indicated that modifications at the 5-nitro position could influence the compound's interaction with enzymes or receptors, making it a valuable scaffold for drug design.

In the realm of medicinal chemistry, 2-Hydroxy-6-methyl-5-nitronicotinonitrile has been explored as a precursor for potential therapeutic agents. Its structural features are reminiscent of known bioactive molecules, particularly those targeting inflammatory pathways and metabolic disorders. Preliminary studies have shown that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways. Additionally, the presence of both hydroxyl and nitro groups suggests potential applications in developing antioxidants or prodrugs designed to release active species under specific physiological conditions.

The synthesis of 2-Hydroxy-6-methyl-5-nitronicotinonitrile itself is an intriguing challenge due to its reactive functional groups. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have improved the efficiency and yield of producing this compound. These developments not only facilitate research but also open doors for large-scale production if future applications materialize.

From an industrial perspective, the demand for high-purity 2-Hydroxy-6-methyl-5-nitronicotinonitrile underscores its importance as an intermediate in fine chemical manufacturing. Companies specializing in custom synthesis have reported increasing interest in this compound for use in pharmaceutical development programs. The ability to produce 85216-54-2 on a scalable basis would be crucial for translating laboratory discoveries into commercial products.

The safety profile of 2-Hydroxy-6-methyl-5-nitronicotinonitrile is another critical consideration during its handling and application. While it does not fall under hazardous classifications such as flammability or toxicity at typical usage levels, proper protocols must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working within well-ventilated areas to minimize exposure risks.

Future research directions for 2-Hydroxy-6-methyl-5-nitronicotinonitrile may include exploring its role in drug delivery systems. The compound's ability to undergo chemical transformations could be leveraged to create smart drugs—molecules designed to release active ingredients only under specific stimuli, such as pH changes or enzymatic activity within diseased tissues. Such innovations could enhance therapeutic efficacy while reducing side effects.

In conclusion, 2-Hydroxy-6-methyl-5-nitronicotinonitrile (CAS No. 85216-54-2) represents a fascinating compound with broad potential applications across pharmaceuticals and chemical synthesis. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a promising candidate for further investigation. As research continues to uncover new possibilities for this molecule, its importance is likely to grow within both academic and industrial settings.